4-(5-{[3-(4-methoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)butanoic acid

• IUPAC Name: 4-[(5E)-5-[[3-(4-methoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoic acid
• InChI: InChI=1S/C25H23N3O4S2/c1-16-13-19(32-2)10-11-20(16)23-17(15-28(26-23)18-7-4-3-5-8-18)14-21-24(31)27(25(33)34-21)12-6-9-22(29)30/h3-5,7-8,10-11,13-15H,6,9,12H2,1-2H3,(H,29,30)/b21-14+
• InChI Key: WLSDOYLEBMRCGH-KGENOOAVSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CCCC(=O)O)C4=CC=CC=C4
• Isomeric SMILES: CC1=C(C=CC(=C1)OC)C2=NN(C=C2/C=C/3\C(=O)N(C(=S)S3)CCCC(=O)O)C4=CC=CC=C4
• Molecular Formula: C25H23N3O4S2
• Molecular Weight: 493.6 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a pyrazole ring, a thiazolidine ring, and a carboxylic acid group. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazole and thiazolidine rings, along with the carboxylic acid group, would likely be key structural features.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carboxylic acid group could participate in acid-base reactions, and the rings could potentially undergo substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylic acid group could impact its solubility in water.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. Without specific information, it’s difficult to predict the exact hazards associated with this compound.